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Compound of Interest

Compound Name: N,N-Dimethylbenzenesulfonamide

CAS No.: 14417-01-7

Cat. No.: B083325

Get Quote

Introduction: Situating N,N-
Dimethylbenzenesulfonamide in Modern Chemistry
N,N-Dimethylbenzenesulfonamide is a tertiary sulfonamide that, while structurally

unassuming, serves as a valuable compound in the landscape of organic synthesis and

medicinal chemistry. As a derivative of benzenesulfonic acid, it belongs to the broader class of

sulfonamides—a scaffold of immense importance in pharmacology.[1][2] The sulfonamide

functional group is a cornerstone of various drug classes, including antimicrobials, diuretics,

and anticonvulsants.[1] N,N-Dimethylbenzenesulfonamide itself is a stable, versatile

molecule utilized in synthetic transformations and as a reference compound. This guide

provides an in-depth examination of its nomenclature, properties, synthesis, and key

applications, offering field-proven insights for professionals in chemical and pharmaceutical

development.

Nomenclature, Structure, and Identification
Correctly identifying a chemical entity is the foundation of scientific rigor. The nomenclature and

structural representation of N,N-Dimethylbenzenesulfonamide are governed by IUPAC
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standards and tracked by universal identifiers.

IUPAC Nomenclature
The formal IUPAC name for the compound is N,N-dimethylbenzenesulfonamide.[3] This

name explicitly details the molecular structure:

benzene: Indicates the presence of a phenyl group (C₆H₅).

sulfonamide: Describes the -SO₂N- functional group.

N,N-dimethyl: Specifies that two methyl groups are attached to the nitrogen atom of the

sulfonamide group.

Chemical Structure
The structure consists of a central hexavalent sulfur atom double-bonded to two oxygen atoms

and single-bonded to both a phenyl group and a dimethylamino group.

Caption: Chemical structure of N,N-Dimethylbenzenesulfonamide.

Key Identifiers
For unambiguous database searching and regulatory compliance, the following identifiers are

critical:

Identifier Value Source

CAS Number 14417-01-7 PubChem[3]

Molecular Formula C₈H₁₁NO₂S PubChem[3]

Molecular Weight 185.25 g/mol PubChem[3]

InChIKey
BVSPJPNNLDIUFE-

UHFFFAOYSA-N
PubChem[3]

SMILES
CN(C)S(=O)

(=O)C1=CC=CC=C1
PubChem[3]
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Physicochemical and Spectroscopic Properties
Understanding the physical and spectral characteristics of a compound is paramount for its

purification, handling, and structural confirmation.

Physical Properties
N,N-Dimethylbenzenesulfonamide is typically a solid at room temperature. Its key physical

properties are summarized below.

Property Value Notes

Physical Form Solid Sigma-Aldrich

Molecular Weight 185.25 g/mol Computed by PubChem[3]

XLogP3-AA 1.4
A measure of lipophilicity,

computed by PubChem.[3]

Hydrogen Bond Donors 0
The tertiary nitrogen cannot

donate a hydrogen bond.[3]

Hydrogen Bond Acceptors 2
The two sulfonyl oxygens act

as acceptors.[3]

Spectroscopic Profile
Spectroscopic analysis provides the definitive structural fingerprint of the molecule.[4][5][6]

¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is relatively

simple. The two methyl groups are chemically equivalent, giving rise to a single sharp peak

(singlet) corresponding to six protons. The protons on the benzene ring will appear as a

more complex multiplet in the aromatic region of the spectrum.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The carbon spectrum will show distinct

signals for the methyl carbons and the carbons of the phenyl group. Due to symmetry, the

phenyl group will exhibit four distinct signals.
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IR (Infrared) Spectroscopy: The IR spectrum is characterized by strong absorption bands

corresponding to the S=O stretching vibrations of the sulfonyl group, typically found in the

regions of 1350-1300 cm⁻¹ (asymmetric) and 1160-1120 cm⁻¹ (symmetric). Aromatic C-H

and C=C stretching bands will also be present.

Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M⁺)

corresponding to the molecular weight of the compound (185.25 m/z).[3] Common

fragmentation patterns involve the loss of methyl groups or the entire dimethylamino moiety.

Synthesis and Mechanistic Considerations
The most common and industrially scalable synthesis of N,N-Dimethylbenzenesulfonamide is

the reaction between benzenesulfonyl chloride and dimethylamine.[7][8][9] This is a classic

example of nucleophilic acyl substitution at a sulfonyl center.

Reaction Scheme
The overall transformation is as follows:

C₆H₅SO₂Cl + 2 (CH₃)₂NH → C₆H₅SO₂N(CH₃)₂ + (CH₃)₂NH₂⁺Cl⁻

Expertise in Practice: The use of two equivalents of the amine is crucial. The first equivalent

acts as the nucleophile, attacking the electrophilic sulfur atom. The second equivalent acts as a

base to neutralize the hydrochloric acid (HCl) byproduct, preventing it from protonating the

unreacted dimethylamine and quenching the reaction. In laboratory settings, an alternative

non-nucleophilic base like pyridine or triethylamine is often used in place of the second

equivalent of dimethylamine to simplify purification.

Detailed Experimental Protocol
Objective: To synthesize N,N-Dimethylbenzenesulfonamide from benzenesulfonyl chloride

and aqueous dimethylamine.

Materials:

Benzenesulfonyl chloride

Dimethylamine (e.g., 40% aqueous solution)
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Dichloromethane (DCM) or other suitable organic solvent

3M Hydrochloric Acid (HCl)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and an addition

funnel, dissolve benzenesulfonyl chloride (1.0 eq) in dichloromethane. Cool the flask in an

ice bath (0 °C).

Nucleophilic Addition: Slowly add an aqueous solution of dimethylamine (2.2 eq) dropwise

via the addition funnel, ensuring the internal temperature remains below 10 °C.

Causality Insight: This is an exothermic reaction. Maintaining a low temperature minimizes

side reactions and prevents uncontrolled boiling of the solvent.

Reaction Progression: After the addition is complete, remove the ice bath and allow the

mixture to stir at room temperature for 1-2 hours, monitoring by TLC (Thin Layer

Chromatography) until the starting material is consumed.

Workup & Extraction: Transfer the reaction mixture to a separatory funnel. Wash the organic

layer sequentially with 3M HCl (to remove excess dimethylamine), saturated NaHCO₃ (to

remove any residual acid), and brine (to reduce the solubility of organic material in the

aqueous phase).

Drying and Concentration: Dry the isolated organic layer over anhydrous MgSO₄, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The resulting crude solid can be purified by recrystallization (e.g., from an

ethanol/water mixture) to yield pure N,N-Dimethylbenzenesulfonamide as a crystalline

solid.
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Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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